Methyl 3-(bis(2-hydroxyethyl)amino)propanoate

• Molecular Formula: C8H17NO4
• Molecular Weight: 191.22 g/mol
• IUPAC Name: methyl 3-[bis(2-hydroxyethyl)amino]propanoate
• InChI: InChI=1S/C8H17NO4/c1-13-8(12)2-3-9(4-6-10)5-7-11/h10-11H,2-7H2,1H3
• InChI Key: PDLCQBOPNILNFH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCN(CCO)CCO
• Related CAS: 145087-17-8

Description

Methyl 3-(bis(2-hydroxyethyl)amino)propanoate is a useful research compound. Its molecular formula is C8H17NO4 and its molecular weight is 191.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

At 20 to 30° C., 9.01 g of methyl acrylate was added to 10.0 g of diethanolamine. The resulting mixture was allowed to stand for 20 hours. The reaction mixture was concentrated under reduced pressure, whereby N,N-bis(2-hydroxyethyl)-2-(methoxycarbonyl)ethylamine was obtained (yield: 98%).

Synthesis routes and methods II

Procedure details

A mixture of 10.5 grams of diethanolamine and 17.2 grams of methyl acrylate is heated under reflux for 24 hours. The excess methyl acrylate is removed under reduced pressure and the residue is purified using flash chromatography to afford the title compound as a thick oil.